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Compound of Interest

Compound Name: CDN1163

Cat. No.: B1668764

This guide provides researchers, scientists, and drug development professionals with essential
information for utilizing the SERCA activator, CDN1163. It offers troubleshooting advice and
frequently asked questions to help optimize experimental protocols, with a specific focus on
determining the appropriate incubation time for various cell-based assays.

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism of action for CDN1163?

CDN1163 is a small-molecule, allosteric activator of the Sarco/Endoplasmic Reticulum Ca?*-
ATPase (SERCA), with a particular affinity for the SERCAZ2 isoform.[1][2] It does not directly
bind to the Ca2* or ATP binding sites. Instead, it synergizes with ATP to stabilize a conformation
of the SERCA pump that is primed for activation.[3][4] This action enhances the pump's
efficiency in translocating calcium ions (Ca?*) from the cytosol into the lumen of the
endoplasmic reticulum (ER), thereby helping to restore Ca2* homeostasis and alleviate ER
stress.[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: Optimizing CDN1163 in Cell-
Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668764#optimizing-incubation-time-for-cdn1163-in-
cell-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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